Cas no 3351-52-8 (1-(3-Bromopropoxy)-3-(trifluoromethyl)benzene)

• Product Name: 1-(3-Bromopropoxy)-3-(trifluoromethyl)benzene
• CAS No: 3351-52-8
• MF: C₁₀H₁₀BrF₃O
• MW: 283.08501291275
• CID: 3367293
• PubChem ID: 15157497
• Update Time: 2025-11-01

1-(3-Bromopropoxy)-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-(3-BROMOPROPOXY)-3-(TRIFLUOROMETHYL)-
• DAA35152
• G34492
• 1-(3-bromopropoxy)-3-(trifluoromethyl)benzene
• SCHEMBL3070962
• 3351-52-8
• 1-(3-bromopropoxy)-3-trifluoromethylbenzene
• EN300-56884
• 1-(3-Bromopropoxy)-3-(trifluoromethyl)benzene

• Inchi： 1S/C10H10BrF3O/c11-5-2-6-15-9-4-1-3-8(7-9)10(12,13)14/h1,3-4,7H,2,5-6H2
• InChI Key： IJXNDTUEYXZHEY-UHFFFAOYSA-N
• SMILES： BrCCCOC1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 281.98671Da
• Monoisotopic Mass: 281.98671Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(3-Bromopropoxy)-3-(trifluoromethyl)benzene

Chemical Profile of 1-(3-Bromopropoxy)-3-(trifluoromethyl)benzene (CAS No. 3351-52-8)

1-(3-Bromopropoxy)-3-(trifluoromethyl)benzene, identified by its Chemical Abstracts Service (CAS) number 3351-52-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic ether features a bromopropyl side chain and a trifluoromethyl substituent on a benzene ring, making it a versatile intermediate in the synthesis of various bioactive molecules. The unique structural attributes of this compound contribute to its utility in medicinal chemistry, particularly in the development of novel therapeutic agents.

The bromopropoxy moiety introduces a reactive site for further functionalization, enabling the construction of more complex molecular architectures. This feature is particularly valuable in drug design, where selective modifications can enhance binding affinity and pharmacokinetic properties. In contrast, the trifluoromethyl group is well-documented for its ability to modulate metabolic stability and lipophilicity, which are critical factors in determining drug efficacy and duration of action. The combination of these two substituents on a benzene core makes 1-(3-Bromopropoxy)-3-(trifluoromethyl)benzene a promising building block for innovative pharmacological research.

Recent advancements in synthetic methodologies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The presence of a trifluoromethyl group, in particular, has been extensively studied for its ability to improve the bioavailability and metabolic resistance of drug candidates. For instance, studies have demonstrated that trifluoromethylated compounds often exhibit enhanced binding to biological targets due to their increased lipophilicity and reduced susceptibility to enzymatic degradation. This has led to the exploration of 1-(3-Bromopropoxy)-3-(trifluoromethyl)benzene as a precursor in the synthesis of small-molecule inhibitors targeting various disease pathways.

In the context of oncology research, fluorinated aryl compounds have shown considerable promise as anticancer agents. The structural features of 1-(3-Bromopropoxy)-3-(trifluoromethyl)benzene align well with the requirements for molecules that can interact with key enzymes and signaling pathways involved in tumor growth and progression. For example, derivatives of this compound have been investigated for their potential to inhibit kinases and other enzymes overexpressed in cancer cells. The bromopropoxy group provides a handle for further derivatization, allowing researchers to fine-tune the pharmacological profile of these candidates.

The pharmaceutical industry has also leveraged this compound in the development of central nervous system (CNS) drugs. The lipophilic nature imparted by the trifluoromethyl group facilitates blood-brain barrier penetration, a crucial factor for therapeutic efficacy in neurological disorders. Researchers have utilized 1-(3-Bromopropoxy)-3-(trifluoromethyl)benzene as a scaffold to design molecules with improved pharmacokinetic properties, such as enhanced solubility and reduced clearance rates. These attributes are essential for achieving therapeutic concentrations at target sites within the brain.

Moreover, agrochemical applications have not been overlooked. The structural motifs present in 1-(3-Bromopropoxy)-3-(trifluoromethyl)benzene make it a valuable precursor for synthesizing novel pesticides and herbicides. The presence of both electron-withdrawing (trifluoromethyl) and electron-donating (bromopropoxy) groups allows for fine-tuning of biological activity against specific pests while minimizing environmental impact. Recent studies have explored its derivatives as potent inhibitors of plant pathogens, showcasing its versatility beyond traditional pharmaceutical applications.

From a synthetic chemistry perspective, 1-(3-Bromopropoxy)-3-(trifluoromethyl)benzene serves as an excellent model compound for developing new catalytic strategies. Its reactive sites offer opportunities for exploring transition-metal-catalyzed cross-coupling reactions, which are fundamental to modern organic synthesis. Researchers have employed this compound in studies aimed at optimizing reaction conditions for higher yields and selectivity, contributing to advancements in green chemistry principles.

The growing interest in fluorinated compounds has also spurred innovation in analytical techniques for their characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography play pivotal roles in elucidating the structure-activity relationships (SAR) of derivatives derived from 1-(3-Bromopropoxy)-3-(trifluoromethyl)benzene. These tools enable chemists to gain insights into molecular interactions at an atomic level, facilitating the design of more effective drug candidates.

In conclusion, 1-(3-Bromopropoxy)-3-(trifluoromethyl)benzene (CAS No. 3351-52-8) represents a multifaceted compound with broad applications across multiple domains of chemical research. Its unique structural features make it an indispensable tool for synthetic chemists and medicinal chemists alike, driving innovation in drug discovery and material science. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly pivotal role in addressing global challenges in health and sustainability.